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Cat. No.: B1231153 Get Quote

Executive Summary
Cholesteryl linolelaidate (CAS: 19485-77-9) is the cholesteryl ester of linolelaidic acid (

).[1][2][3][4][5][6] Unlike its biologically ubiquitous isomer, cholesteryl linoleate (which
possesses cis,cis geometry), cholesteryl linolelaidate is characterized by trans,trans double
bonds.[1][2][3][4][5] This stereochemical distinction fundamentally alters its thermodynamic
profile, packing density, and interaction with metabolic enzymes like ACAT (Acyl-
CoA:cholesterol acyltransferase).[1][2][3][4][5][6]

This guide provides a rigorous analysis of the physicochemical behavior of cholesteryl
linolelaidate, focusing on its application as a biophysical probe for membrane rigidity and a

standard for trans-fatty acid metabolism.[1][4]

Part 1: Molecular Identity & Structural Analysis[2][4]
[6]
The defining feature of cholesteryl linolelaidate is the linearity of its fatty acyl tail. While the

cis double bonds in linoleate introduce a "kink" that disrupts crystalline packing, the trans

double bonds in linolelaidate maintain a pseudo-linear configuration, mimicking saturated fatty

acids in their ability to pack tightly.[1][4]
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Property Data

Chemical Name Cholesteryl linolelaidate

IUPAC Name
(3β)-Cholest-5-en-3-yl (9E,12E)-octadeca-9,12-

dienoate

CAS Number 19485-77-9

Molecular Formula

Molecular Weight 649.10 g/mol

SMILES (Isomeric)

CCCCC/C=C/C/C=C/CCCCCCCC(=O)O[C@H]

1CC[C@@]2(...)[1][2][3][4][5][6][7][8] (Trans

geometry)

Lipid Maps ID LMST01020019 (Analogous classification)

Stereochemical Impact on Packing
The following diagram illustrates the causal relationship between the trans geometry and

macroscopic physical properties.
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Figure 1:Causality of Stereochemistry.[1][2][3][4][5][6] The trans double bonds eliminate the

steric hindrance found in cis isomers, leading to tighter molecular packing and altered

thermodynamic properties.[1]

Part 2: Physicochemical Profile[2][4][6]
Phase Behavior and Thermodynamics
Cholesteryl esters exhibit liquid crystalline (mesomorphic) states.[2][4][5][6][9] The transition

from crystalline solid

liquid crystal (smectic/cholesteric)

isotropic liquid is governed by the acyl chain length and unsaturation.[4][10]

Cholesteryl Linoleate (cis): Melts to a liquid crystal phase at ~35°C and clears to an isotropic

liquid at ~42°C.[2][4][5]

Cholesteryl Linolelaidate (trans): Due to the "elidic effect" (trans-isomer packing), the

transition temperatures are significantly elevated.[1][2][3][4][5][6]

Melting Point (Crystal

Mesophase): > 50°C (Typically solid at physiological temperature).[2][3][4][5][6]

Clearing Point (Mesophase

Isotropic): High enthalpy transition, often requiring temperatures > 80°C to achieve full
isotropy depending on purity and thermal history.[1][2][4][5][6]

Solubility Profile
The hydrophobicity of the cholesteryl moiety dominates, but the trans chain reduces solubility

in semi-polar solvents compared to the cis form due to higher lattice energy.[4]
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Solvent Solubility Rating Notes

Chloroform High (>50 mg/mL)
Preferred solvent for stock

solutions.[1][2][3][4][5][6]

Hexane/Heptane Moderate to High
Good for extraction; may

require warming.[1][4]

Ethanol/Methanol Very Low
Practically insoluble;

precipitates immediately.[1][4]

Water Insoluble
Requires surfactant/liposome

encapsulation.[1][4]

Spectral Characteristics
For analytical validation, the following signals distinguish the trans isomer from the cis isomer.

FT-IR Spectroscopy:

965–970 cm⁻¹: Strong absorption band characteristic of C-H out-of-plane deformation in

trans-disubstituted alkenes (absent in cis linoleate).[1][2][3][4][5][6]

1735 cm⁻¹: Carbonyl (C=O) ester stretch.[1][2][3][4][5][6]

¹H-NMR (CDCl₃, 400 MHz):

Alkene Protons: The vinylic protons of the trans double bond appear slightly upfield

compared to cis, but the coupling constant (

) is the definitive marker.[4]

Coupling Constant (

): ~15 Hz (characteristic of trans) vs. ~10-11 Hz (characteristic of cis).[1][2][3][4][5][6]

Part 3: Experimental Protocol (Self-Validating)
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Protocol: Differential Scanning Calorimetry (DSC) for
Phase Transition Analysis
Purpose: To determine the exact phase transition temperatures (

and

) of Cholesteryl Linolelaidate to assess purity and polymorphic state.[2][4][5][6]

Reagents & Equipment[1][2][3][4][6][8]
Analyte: Cholesteryl Linolelaidate (>99% purity).[2][4][5][6]

Reference: Empty Aluminum Pan (hermetically sealed).

Instrument: DSC (e.g., TA Instruments Q2000 or Mettler Toledo).[1][2][3][4][5][6]

Purge Gas: Nitrogen (50 mL/min).

Workflow Diagram

Sample Prep
(2-5 mg in Al Pan)

Equilibrate
@ 0°C (5 min)

Heat Ramp
10°C/min to 120°C

 Erase thermal history Cool Ramp
10°C/min to 0°C

 Induce crystallization 2nd Heat Ramp
(Capture Intrinsic Tm)

 Critical Step Data Analysis
(Integrate Peaks)

 Extract Enthalpy (ΔH)

Click to download full resolution via product page

Figure 2:DSC Thermal Cycle.[1][2][3][4][5][6] The "Erase Thermal History" step is critical

because cholesteryl esters form metastable polymorphs if crystallized rapidly from solvents.[4]

Step-by-Step Methodology
Sample Preparation: Weigh 2.0–5.0 mg of Cholesteryl Linolelaidate into a Tzero aluminum

pan. Seal hermetically.

First Heating Cycle (Conditioning): Heat from 0°C to 120°C at 10°C/min.

Scientific Logic:[2][4][5][6][9][11] This melts any solvent-induced polymorphs and ensures

the sample is in a uniform isotropic state.[1][3][4][5]

Cooling Cycle: Cool from 120°C to 0°C at 10°C/min.
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Observation: Look for exotherms representing Isotropic

Cholesteric

Smectic

Crystal transitions.[1][4][10]

Second Heating Cycle (Measurement): Heat from 0°C to 120°C at 5°C/min.

Data Capture: Record the onset temperature and peak maximum for the melting

endotherm.

Validation: The enthalpy of fusion (

) should be consistent across three replicates. A broad peak indicates impurities or mixed
isomers.[1][4]

Part 4: Biological & Pharmaceutical Implications[2]
[4][6][8]
Lipid Nanoparticle (LNP) Stability
In drug delivery, the rigidity of the lipid core affects the release rate of the payload.[4]

Cholesteryl linolelaidate, with its high melting point, can be used to harden the core of LNPs

compared to standard cholesteryl oleate or linoleate.[1]

Mechanism: The trans acyl chain reduces the free volume within the LNP core, potentially

retarding the diffusion of encapsulated drugs or mRNA.[4]

Atherosclerosis Research (ACAT Specificity)
Cholesteryl linolelaidate is used to study the specificity of Acyl-CoA:cholesterol

acyltransferase (ACAT).[1][2][3][4][5][6]

Metabolic Resistance:Trans cholesteryl esters are hydrolyzed more slowly by lysosomal acid

lipase (LAL) than their cis counterparts [1].[2][4][5][6] This accumulation kinetics makes them

useful markers for lysosomal storage disorders and foam cell formation models.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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